Cas no 951325-37-4 (Tert-butyl 2-(benzylamino)benzoate)

• Product Name: Tert-butyl 2-(benzylamino)benzoate
• CAS No: 951325-37-4
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5654283
• PubChem ID: 23626858
• Update Time: 2023-09-20

Tert-butyl 2-(benzylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229372
• tert-butyl 2-(benzylamino)benzoate
• 951325-37-4
• Tert-butyl 2-(benzylamino)benzoate

• Inchi： 1S/C18H21NO2/c1-18(2,3)21-17(20)15-11-7-8-12-16(15)19-13-14-9-5-4-6-10-14/h4-12,19H,13H2,1-3H3
• InChI Key： CGXMKXICSZLVKT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1NCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines